Cas no 1841115-25-0 ((2s)-2-(2-Chloro-6-fluorophenyl)oxirane)

• Product Name: (2s)-2-(2-Chloro-6-fluorophenyl)oxirane
• CAS No: 1841115-25-0
• MF: C₈H₆ClFO
• MW: 172.584044933319
• CID: 5896372
• PubChem ID: 28299262
• Update Time: 2025-05-21

(2s)-2-(2-Chloro-6-fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• EN300-1965089
• SCHEMBL13706924
• (2s)-2-(2-chloro-6-fluorophenyl)oxirane
• 1841115-25-0
• (2s)-2-(2-Chloro-6-fluorophenyl)oxirane

• Inchi： 1S/C8H6ClFO/c9-5-2-1-3-6(10)8(5)7-4-11-7/h1-3,7H,4H2/t7-/m1/s1
• InChI Key： ZCNZMWKZVCTDEH-SSDOTTSWSA-N
• SMILES： ClC1C=CC=C(C=1[C@H]1CO1)F

Computed Properties

• Exact Mass: 172.0091207g/mol
• Monoisotopic Mass: 172.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Additional information on (2s)-2-(2-Chloro-6-fluorophenyl)oxirane

Comprehensive Overview of (2S)-2-(2-Chloro-6-fluorophenyl)oxirane (CAS No. 1841115-25-0)

(2S)-2-(2-Chloro-6-fluorophenyl)oxirane, with the CAS number 1841115-25-0, is a chiral epoxide compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloro and fluoro substituents on the phenyl ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's stereospecificity, attributed to the (2S) configuration, plays a critical role in its biological activity. This property aligns with the growing demand for chiral building blocks in asymmetric synthesis, a hot topic in modern organic chemistry. Recent studies highlight its utility in constructing heterocyclic frameworks, which are pivotal in designing next-generation therapeutics for conditions like inflammation and metabolic disorders.

From an industrial perspective, 1841115-25-0 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic epoxidation methods have reduced the environmental footprint of producing such intermediates. This resonates with the global push toward eco-friendly manufacturing, a frequently searched term in scientific and regulatory communities.

Analytical techniques like HPLC and chiral chromatography are essential for characterizing (2S)-2-(2-Chloro-6-fluorophenyl)oxirane, ensuring high purity for research applications. The compound's stability under various conditions is another area of interest, as evidenced by queries about its storage protocols and handling precautions in laboratory settings.

In summary, CAS 1841115-25-0 exemplifies the intersection of structural elegance and practical utility in synthetic chemistry. Its relevance to drug development and material science ensures continued exploration, making it a staple in both academic and industrial research pipelines.